Cas no 34298-86-7 (Rhein 8-Glucoside)

• Product Name: Rhein 8-Glucoside
• CAS No: 34298-86-7
• MF: C₂₁H₁₈O₁₁
• MW: 446.361027240753
• MDL: MFCD29904549
• CID: 322610
• PubChem ID: 5320961
• Update Time: 2025-04-19

Rhein 8-Glucoside Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 5-(b-D-glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-
• Rhein 8-Glucoside
• 5-O-β-D-Glucopyranosyl-rhein
• Rhein-8-glucoside
• rhein-8-O-β-D-glucopyranoside
• Rhein-8-β-D-glucosid
• 5-(beta-D-Glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-2-anthracenecarboxylic acid
• 8-Glucosidorhein-9-anthrone
• 8-Glucosylrhein
• Glucorein
• Rhein 8-O-glucoside
• Rhein 8-O-beta-D-glucopyranoside
• 8241AH
• 4-Hydroxy-9,10-dioxo-5-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-ca
• FT-0775617
• C21H18O11
• 4-hydroxy-9,10-dioxo-5-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}anthracene-2-carboxylic acid
• E80567
• 34298-86-7
• 4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
• DTXSID001307243
• 4-Hydroxy-9,10-dioxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,10-dihydroanthracene-2-carboxylicacid
• MS-28043
• 4-hydroxy-9,10-dioxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
• 4-Hydroxy-9,10-dioxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,10-dihydroanthracene-2-carboxylic acid
• 2-Anthracenecarboxylic acid,5-(b-D-glucopyranosyloxy)-9,10-dihydro-4-hydroxy-9,10-dioxo-
• AKOS037514902
• CS-0032510
• HY-N6082
• NS00094495
• Rhein 8-O-β-D-Glucopyranoside
• 8-Glucosidorhein 9-anthrone
• Rhein 8-O-I(2)-D-glucopyranoside

• MDL： MFCD29904549
• Inchi： 1S/C21H18O11/c22-6-12-16(25)18(27)19(28)21(32-12)31-11-3-1-2-8-14(11)17(26)13-9(15(8)24)4-7(20(29)30)5-10(13)23/h1-5,12,16,18-19,21-23,25,27-28H,6H2,(H,29,30)/t12-,16-,18+,19-,21-/m1/s1
• InChI Key： WYKUTTFFZMQCGO-HTRBZNBPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC2C(C3C=C(C(=O)O)C=C(C=3C(C1=2)=O)O)=O

Computed Properties

• Exact Mass: 446.08500
• Monoisotopic Mass: 446.08491139 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 446.4
• XLogP3: 0.4
• Topological Polar Surface Area: 191

Experimental Properties

• Color/Form: Powder
• Density: 1.736±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 266-270 ºC
• Solubility: Insuluble (2.0E-3 g/L) (25 ºC),
• PSA: 191.05000
• LogP: -0.95550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Anthraquinones